5-Fluoro-2-methyl-4-nitropyridine
Overview
Description
5-Fluoro-2-methyl-4-nitropyridine is a chemical compound with the CAS Number: 1781990-44-0. It has a molecular weight of 156.12 . The IUPAC name for this compound is 5-fluoro-2-methyl-4-nitropyridine .
Synthesis Analysis
The synthesis of nitropyridines, which includes compounds like 5-Fluoro-2-methyl-4-nitropyridine, often involves the reaction of pyridine and substituted pyridines with N2O5 in an organic solvent . This forms the N-nitropyridinium ion, which when reacted with SO2/HSO3– in water, yields 3-nitropyridine . The reaction mechanism is not an electrophilic aromatic substitution, but one in which the nitro group migrates from the 1-position to the 3-position by a [1,5] sigmatropic shift .Molecular Structure Analysis
The molecular structure of 5-Fluoro-2-methyl-4-nitropyridine is represented by the linear formula C6H5FN2O2 . The InChI code for this compound is 1S/C6H5FN2O2/c1-4-2-6(9(10)11)5(7)3-8-4/h2-3H,1H3 .Chemical Reactions Analysis
The chemical reactions involving nitropyridines, such as 5-Fluoro-2-methyl-4-nitropyridine, are diverse. For instance, from 3-nitropyridine, 5-nitropyridine-2-sulfonic acid is formed in a two-step reaction . From this, a series of 2-substituted-5-nitro-pyridines has been synthesized . 3-Nitropyridine and 4-substituted-3-nitropyridines have been substituted with ammonia and amines by the vicarious substitution method and by the oxidative substitution method in the position para to the nitro group .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-Fluoro-2-methyl-4-nitropyridine include a molecular weight of 156.12 . It is typically stored in a freezer to maintain its stability .Scientific Research Applications
Synthesis of Pyridine Nucleosides
5-Fluoro-2-methyl-4-nitropyridine plays a crucial role in the synthesis of various pyridine nucleosides. Studies have demonstrated its utility in creating compounds like 4-deoxy-5-fluoro-3-deazauridine, 5-fluoro-3-deazauridine, and 5-fluoro-4-methoxy-3-deazauridine. These nucleosides have potential implications in medicinal chemistry and drug development (Nesnow & Heidelberger, 1973).
Production of Fluoropyridines
5-Fluoro-2-methyl-4-nitropyridine is involved in the synthesis of fluoropyridines. An efficient method utilizing tetrabutylammonium fluoride has been reported for the synthesis of these compounds from nitropyridines. This method is notable for its mild conditions and general applicability to 2- or 4-nitro-substituted pyridines (Kuduk, Dipardo, & Bock, 2005).
Safety and Hazards
Future Directions
The future directions of research on 5-Fluoro-2-methyl-4-nitropyridine and similar compounds could involve further exploration of their synthesis methods, chemical reactions, and potential applications. For instance, the development of new synthetic routes towards 18F-substituted pyridines presents a special interest as potential imaging agents for various biological applications .
properties
IUPAC Name |
5-fluoro-2-methyl-4-nitropyridine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5FN2O2/c1-4-2-6(9(10)11)5(7)3-8-4/h2-3H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WVRFCQAUQGMHBV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=N1)F)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5FN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Fluoro-2-methyl-4-nitropyridine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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